Cas no 1101448-24-1 (Palmitoyl lysyldioxymethionyllysine)

Palmitoyl lysyldioxymethionyllysine structure
1101448-24-1 structure
Product Name:Palmitoyl lysyldioxymethionyllysine
CAS No:1101448-24-1
MF:C33H65N5O7S
MW:675.963508367538
CID:2853468
Update Time:2023-08-10

Palmitoyl lysyldioxymethionyllysine Chemical and Physical Properties

Names and Identifiers

    • Palmitoyl lysyldioxymethionyllysine
    • T7A529FB8O
    • Q27289762
    • Inchi: 1S/C33H65N5O7S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-30(39)36-27(20-16-18-24-34)31(40)37-28(23-26-46(2,44)45)32(41)38-29(33(42)43)21-17-19-25-35/h27-29H,3-26,34-35H2,1-2H3,(H,36,39)(H,37,40)(H,38,41)(H,42,43)/t27-,28-,29-/m0/s1
    • InChI Key: RGXYBFJDNNODFP-AWCRTANDSA-N
    • SMILES: S(C)(CC[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)NC([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 31
  • Complexity: 943
  • XLogP3: 3
  • Topological Polar Surface Area: 219
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